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Compound of Interest

methyl 1,4-dinitro-1H-pyrazole-3-
Compound Name:

carboxylate
CAS No.: 1002535-20-7
Cat. No.: B13918652

Get Quote

Executive Summary & Scope

Dinitropyrazoles (DNPs), specifically the 3,4-dinitropyrazole (3,4-DNP) and 3,5-dinitropyrazole
(3,5-DNP) isomers, represent a class of high-nitrogen heterocyclic compounds increasingly
utilized in Insensitive Munitions (IM) and low-vulnerability propellant formulations.[1][2] While
they offer a favorable trade-off between high energy density and thermal stability, they remain
energetic materials with distinct sensitivity profiles.

This guide provides a rigorous framework for the safe synthesis, handling, and characterization
of DNPs. It moves beyond generic safety advice to address the specific physicochemical
hazards of the pyrazole nitration pathway—patrticularly the thermal rearrangement steps and
the handling of dry, crystalline products.

Target Audience: Synthetic Chemists, Process Engineers, and Safety Officers in Energetic
Materials Research.

Risk Assessment & Physicochemical Properties
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Before handling, researchers must distinguish between the isomers. 3,4-DNP is a melt-cast
candidate (mp ~88°C), whereas 3,5-DNP is a heat-resistant scaffold (mp ~173°C). Both
possess high nitrogen content, implying high heats of formation but also potential shock
sensitivity.

Table 1: Comparative Sensitivity & Stability Data

Data synthesized from standard energetic material characterization (BAM methods).[3]

3,4- 3,5-
. . TNT RDX
Property Dinitropyrazol Dinitropyrazol
(Reference) (Reference)
e (3,4-DNP) e (3,5-DNP)
_ White Crystalline  White/Pale _ _ _
Physical State ) ) Pale Yellow Solid  White Solid
Solid Yellow Solid
Melting Point 86-88 °C 173-174 °C 80 °C 204 °C
Decomposition
~285 °C ~296 °C ~295 °C ~210°C
(Tdec)
Density 1.87 g/cm3 1.85 g/cm3 1.65 g/cm3 1.82 g/cm3
Impact >201J >40J
o N N 153 7.40
Sensitivity (Insensitive) (Insensitive)
Friction
o > 360 N > 360 N 353 N 120 N
Sensitivity
Detonation
) ~8.1 km/s ~8.0 km/s 6.9 km/s 8.7 km/s
Velocity
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Critical Insight: While DNPs are less sensitive than RDX, intermediates in their synthesis (such
as N-nitropyrazoles) are often significantly less stable and more prone to unpredictable

decomposition. Treat all intermediates as primary explosives until characterized.

Engineering Controls & PPE Architecture
The "Shield & Ground" Protocol

Trust in the stability of the final product often leads to complacency. The following hierarchy is

mandatory for all DNP workflows:
e Primary Containment:
o Synthesis (Wet): Standard chemical fume hood with sash at working height.

o Isolation/Drying (Dry): Explosion-proof drying oven or vacuum desiccator located behind a
1-inch Polycarbonate Blast Shield.

 Static Dissipation (ESD):

o DNPs are organic crystals; triboelectric charging is a major initiation risk during sieving or

pouring.

o Requirement: Conductive floor mats, grounded benchtops, and wrist straps are mandatory

when handling dry material >500 mg.
o Personal Protective Equipment (PPE):
o Eyes: ANSI Z87.1 Safety Goggles + Face Shield (mandatory for all synthesis steps).

o Hands (Wet Chemistry): Double-gloved Nitrile (0.11 mm min) to prevent skin absorption of
nitro-compounds (toxicological hazard: methemoglobinemia).
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o Hands (Dry Handling): Leather or Kevlar gloves over nitrile when manipulating dry
energetic crystals to protect against flash burns.

Synthesis Safety Protocol: The Nitration Pathway

The synthesis of 3,4-DNP typically involves the nitration of pyrazole, followed by a thermal
rearrangement.[4] This rearrangement is the Critical Control Point (CCP) for safety.

Workflow Visualization

The following diagram outlines the safety logic for the synthesis process.
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Figure 1: Safety workflow for DNP synthesis, highlighting the high-risk rearrangement step.

Detailed Protocol Steps
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Phase 1: N-Nitration (Exotherm Management)

e Setup: Use a jacketed reactor or ice-salt bath. Maintain internal temperature < 0°C.
» Addition: Add nitrating agent (e.g., acetyl nitrate generated in situ) dropwise.

o Hazard: Rapid addition triggers a thermal spike, potentially decomposing the N-nitro
intermediate.

 Verification: Monitor temperature continuously. If T > 5°C, halt addition immediately.

Phase 2: Thermal Rearrangement (The Danger Zone)

N-nitropyrazole rearranges to 3-nitropyrazole upon heating (often in high-boiling solvents like
anisole or benzonitrile).

¢ Risk: This reaction is exothermic and involves heating a nitro-compound.[4]
o Control: Never perform this neat (without solvent). The solvent acts as a heat sink.

» Scale: Do not exceed 5g per batch until DSC (Differential Scanning Calorimetry) confirms the
onset temperature of decomposition for your specific crude intermediate.

Phase 3: Isolation & Drying

« Filtration: Use a plastic or ceramic Bichner funnel. Avoid sintered glass (friction risk if
crystals are trapped in pores).

e Drying: Dry at 50°C under vacuum. Do not over-dry to "bone dry" unless necessary for
specific analytics; 1-2% moisture significantly desensitizes the material.

Characterization & Handling Protocols
Small-Scale Testing (< 100 mg)

Before scaling up, validate the sensitivity of the specific batch. Impurities (acids, isomers) can
drastically alter sensitivity.

e Burn Test: Place ~10 mg on a spatula and introduce to a flame (fume hood). Observe for
deflagration vs. detonation.
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o Drop Test (Qualitative): Use a standard weight (1 kg) from 30 cm on a small sample (20 mg)
to ensure no unexpected high sensitivity.

Storage Guidelines

o Container: Conductive plastic (antistatic HDPE) or glass with Teflon-lined caps. Never use
metal-on-metal screw caps (friction hazard).

e Environment: Cool, dry, dark. Store away from strong bases (pyrazoles can form sensitive
salts with alkalis) and oxidizers.

o Shelf Life: DNPs are generally stable, but check for "sweating"” or discoloration (indicating
acid impurities) monthly.

Emergency Response & Decontamination
Decision Matrix for Spills

1. Wet with Acetone/Water
Solid Crystal » 2. Wipe with conductive cloth

3. Do NOT sweep (Dust Expl Risk)
Hazardous Waste
/ (Energetic Stream)

1. Absorb with Vermiculite
2. Place in waste drum
3. Neutralize (if acidic)

Spill / Exposure

Solution/Liquid

Click to download full resolution via product page

Figure 2: Decision matrix for immediate response to DNP spills.

Decontamination Solution

For cleaning glassware and bench surfaces contaminated with DNPs:
e Solution: 10% Sodium Hydroxide (NaOH) in Ethanol/Water (50:50).

o Mechanism: Base hydrolysis breaks down the nitro-pyrazole ring or forms water-soluble salts
that can be washed away.
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e Warning: The resulting solution may be colored (red/orange). Dispose of as hazardous
chemical waste, not down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13918652?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

